Cas no 121303-75-1 (5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ol)

• Product Name: 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ol
• CAS No: 121303-75-1
• MF: C₅H₆F₂N₂O
• MW: 148.110747814178
• CID: 1066873
• PubChem ID: 14614712
• Update Time: 2025-08-03

5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ol
• 5-(Difluoromethyl)-1-methyl-1,2-dihydro-3H-pyrazol-3-one
• 5-Difluoromethyl-1-methyl-1H-pyrazol-3-ol
• AKOS025401961
• AMY11945
• DB-295776
• 5-Difluoromethyl-3-hydroxy-1-methylpyrazole
• Z1255453513
• AC-27619
• 3-(difluoromethyl)-2-methyl-1H-pyrazol-5-one
• SCHEMBL10473136
• MFCD18382508
• EN300-1692936
• F17322
• 121303-75-1
• 5-(difluoromethyl)-1-methyl-1H-pyrazol-3(2H)-one
• CS-0109802

• MDL： MFCD18382508
• Inchi： 1S/C5H6F2N2O/c1-9-3(5(6)7)2-4(10)8-9/h2,5H,1H3,(H,8,10)
• InChI Key： ZIJFHJQWPWLQON-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NN1C)=O)F

Computed Properties

• Exact Mass: 148.04488
• Monoisotopic Mass: 148.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ol

Comprehensive Overview of 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ol (CAS No. 121303-75-1)

5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ol (CAS No. 121303-75-1) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique difluoromethyl and pyrazole functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a methyl group and a hydroxyl group on the pyrazole ring, allows for versatile applications in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their enhanced bioactivity and stability. Researchers and industry professionals frequently search for terms like "5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ol synthesis", "CAS 121303-75-1 applications", and "pyrazole-based agrochemicals", reflecting the compound's growing relevance. The incorporation of fluorine atoms into organic molecules often improves their lipophilicity and metabolic resistance, making this compound a focal point in the development of next-generation pesticides and pharmaceuticals.

The synthesis of 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ol typically involves multi-step reactions, including the introduction of the difluoromethyl group via halogen exchange or direct fluorination. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination have been explored to optimize yield and purity. These methods align with the broader trend of green chemistry, a hot topic among environmentally conscious researchers seeking sustainable synthetic routes.

From an application standpoint, this compound serves as a key building block for crop protection agents. Its derivatives are known to exhibit herbicidal and fungicidal activities, addressing global challenges like food security and pesticide resistance. Notably, the agrochemical industry has shown keen interest in its potential to replace older, less efficient compounds. Discussions around "safe pyrazole herbicides" and "eco-friendly fungicides" often highlight the role of such advanced intermediates.

In the pharmaceutical sector, 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ol is investigated for its potential in designing enzyme inhibitors and anti-inflammatory drugs. The pyrazole scaffold is a privileged structure in medicinal chemistry, frequently appearing in FDA-approved drugs. Searches for "pyrazole drug candidates 2024" or "fluorinated heterocycles in medicine" underscore the compound's significance in cutting-edge research.

Quality control and analytical characterization of this compound involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a critical aspect for industries prioritizing product safety and traceability. The compound's stability under various storage conditions is another frequently searched topic, particularly for logistics and supply chain professionals.

Looking ahead, the versatility of 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ol positions it as a compound of enduring interest. Innovations in catalysis and process optimization are expected to further enhance its accessibility and cost-effectiveness. As industries continue to prioritize molecular efficiency and environmental compatibility, this compound is poised to remain at the forefront of scientific and industrial advancements.